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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022

Technical Guide: Sodium Hydrogen Adipate

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a concise yet thorough overview of Sodium
Hydrogen Adipate, focusing on its fundamental chemical properties. Due to the limited
availability of in-depth experimental and biological data in publicly accessible literature, this
guide focuses on foundational information.

Chemical Identity and Properties

Sodium hydrogen adipate, also known as monosodium adipate, is the monosodium salt of
adipic acid. It is an organic sodium salt in which one of the two carboxy groups of adipic acid is
deprotonated and the counter-ion is sodium.

CAS Number: 18996-34-4[1][2]
Molecular Formula: CeHoNaO4[1]

Table 1: Physicochemical Properties of Sodium Hydrogen Adipate
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Property Value Source
Molecular Weight 168.12 g/mol [1112]
IUPAC Name sodium;5-carboxypentanoate PubChem

Monosodium adipate, Adipic )
Synonyms ) ) Alfa Chemistry
acid monosodium salt

White crystalline powder
Appearance ) General Knowledge
(general for adipates)

. Soluble in water (general for
Solubility dipates) General Knowledge
adipates

Synthesis and Formulation

While specific, detailed experimental protocols for the synthesis of sodium hydrogen adipate
are not readily available in the reviewed literature, the general principle involves the partial
neutralization of adipic acid with a sodium base. The synthesis of the related compound,
disodium adipate, is achieved by reacting adipic acid with two molar equivalents of sodium
hydroxide. It can be inferred that the synthesis of sodium hydrogen adipate would involve
reacting adipic acid with one molar equivalent of a suitable sodium base, such as sodium
hydroxide or sodium bicarbonate.

Logical Relationship of Adipic Acid Salts

The following diagram illustrates the straightforward acid-base relationship between adipic acid
and its sodium salts.
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Disodium Adipate
(NaOOC(CH2)aCOONa)

Figure 1: Adipic Acid Neutralization Pathway

Click to download full resolution via product page

Caption: Figure 1: Adipic Acid Neutralization Pathway.

Applications and Biological Activity

Specific applications and biological activity data for sodium hydrogen adipate are not
extensively documented in the available scientific literature. However, the broader class of
adipates (salts and esters of adipic acid) finds use in various industrial applications.

o Polymers and Plasticizers: Adipate esters are widely used as plasticizers to increase the
flexibility and durability of polymers like PVC.

o Food Additives: Disodium adipate is used as a food additive (E356) where it functions as an
acidity regulator and buffering agent.

e Pharmaceuticals: Due to its buffering capacity, adipic acid and its salts may be used in
pharmaceutical formulations to control pH.

It is important to note that while these applications exist for the broader class of adipates,
specific use cases for sodium hydrogen adipate are not well-defined in the literature. No
significant evidence was found to suggest its involvement in specific biological signaling
pathways.
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Experimental Data and Protocols

A comprehensive search of scientific and technical databases did not yield specific, detailed
experimental protocols for the use of sodium hydrogen adipate in biological or chemical
research applications. Similarly, no quantitative data from experimental studies specifically
investigating this compound were found.

Researchers interested in the properties and potential applications of sodium hydrogen
adipate may need to develop experimental protocols based on the general chemistry of
dicarboxylic acid salts and the known properties of other adipates.

Disclaimer: This document is intended for informational purposes for a technical audience. The
information provided is based on publicly available data as of the time of writing. The absence
of detailed experimental or biological data for sodium hydrogen adipate highlights a potential
area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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